5-(2,5-Dimethylphenyl)-3-methyl-5-oxovaleric acid

• IUPAC Name: 5-(2,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid
• InChI: InChI=1S/C14H18O3/c1-9-4-5-11(3)12(6-9)13(15)7-10(2)8-14(16)17/h4-6,10H,7-8H2,1-3H3,(H,16,17)
• InChI Key: OQTXPVGEWWEPOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)CC(C)CC(=O)O
• Molecular Formula: C14H18O3
• DSSTOX Substance ID: DTXSID50645501
• Molecular Weight: 234.29 g/mol
• CAS RN: 92864-23-8

Description

5-(2,5-Dimethylphenyl)-3-methyl-5-oxovaleric acid, also known as MMPVA, is a synthetic compound with a wide range of applications in scientific research. It is a versatile molecule that has been used in a variety of experiments, ranging from biochemical studies to physiological research. MMPVA is notable for its ability to act as both a reactant and a product in various reactions and processes, allowing for a wide range of experimentation.

Scientific Research Applications

Heterocyclic Rearrangement and Oxadiazole Synthesis

Research by Potkin et al. (2012) and Potkin et al. (2009) involves the transformation of 5-arylisoxazole-3-carboxylic acids into 5-arylisoxazole-3-hydroxamic acids, which then rearrange to form 1,2,5-oxadiazoles. This process includes the use of compounds like 5-(2,5-dimethylphenyl)-3-methyl-5-oxovaleric acid in the synthesis of oxadiazoles and isoxazoles, indicating its importance in synthetic organic chemistry and pharmaceuticals (Potkin, Petkevich, Lyakhov, & Ivashkevich, 2012); (Potkin, Petkevich, & Kurman, 2009).

Interorgan Signaling and Metabolomics

Whitehead et al. (2021) discuss the role of small molecule metabokines like 3-methyl-2-oxovaleric acid in the physiological interorgan signaling network. This research highlights the potential of 5-oxovaleric acid derivatives in understanding metabolic processes and energy expenditure (Whitehead et al., 2021).

Photoremovable Protecting Group in Organic Synthesis

Zabadal et al. (2001) and Klan et al. (2000) explore the use of 2,5-dimethylphenacyl esters as photoremovable protecting groups for carboxylic acids, which is relevant for “caged compounds” in biochemistry. This signifies the potential application of related compounds like 5-(2,5-dimethylphenyl)-3-methyl-5-oxovaleric acid in the field of organic synthesis and drug development (Zabadal et al., 2001); (Klan, Zabadal, & Heger, 2000).